Cas no 75633-69-1 (Benzamide, 3-amino-5-nitro-)

• Product Name: Benzamide, 3-amino-5-nitro-
• CAS No: 75633-69-1
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• CID: 1778048
• PubChem ID: 11492044
• Update Time: 2025-04-21

Benzamide, 3-amino-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 3-amino-5-nitro-
• 3-amino-5-nitrobenzamide
• 3-Amino-5-nitrobenzamid
• 75633-69-1
• DB-294140
• DTXSID50467487
• SCHEMBL1172383

• Inchi： 1S/C7H7N3O3/c8-5-1-4(7(9)11)2-6(3-5)10(12)13/h1-3H,8H2,(H2,9,11)
• InChI Key： CPRGSOYWINBLDR-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(C=1)[N+](=O)[O-])N)N

Computed Properties

• Exact Mass: 181.04881
• Monoisotopic Mass: 181.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 112.25